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Abstract
1,3-Dimethylimidazole-2(3H)-thione, a heterocyclic compound belonging to the imidazole

family, has garnered interest in various scientific fields due to its unique chemical properties

and potential applications. This technical guide provides a comprehensive overview of the

physical and chemical properties of 1,3-Dimethylimidazole-2(3H)-thione, detailed

experimental protocols for its synthesis, and an exploration of its known and potential biological

activities. The information is presented in a structured format with clear data tables and

visualizations to facilitate understanding and further research.

Physical and Chemical Properties
1,3-Dimethylimidazole-2(3H)-thione is a stable, crystalline solid at room temperature. Its core

structure consists of a five-membered imidazole ring with two methyl groups attached to the

nitrogen atoms and a thione group at the 2-position.
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A summary of the key physical and identifying properties of 1,3-Dimethylimidazole-2(3H)-
thione is presented in Table 1.

Table 1: Physical and Chemical Identity of 1,3-Dimethylimidazole-2(3H)-thione

Property Value Reference

IUPAC Name 1,3-dimethylimidazole-2-thione [1]

Synonyms

1,3-Dimethylimidazoline-2-

thione, 1,3-Dimethyl-2-

thioketoimidazole

[2][3]

CAS Number 6596-81-2 [1][2][3]

Molecular Formula C₅H₈N₂S [1][2][3]

Molecular Weight 128.195 g/mol [2][3]

Appearance
White to off-white crystalline

solid/needles
[4]

Melting Point 182-184 °C [4]

Boiling Point Not available

Density Not available

Solubility
Soluble in hot water and

methanol.
[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1,3-
Dimethylimidazole-2(3H)-thione. Key spectral data are summarized in Table 2.

Table 2: Spectroscopic Data of 1,3-Dimethylimidazole-2(3H)-thione
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Technique Solvent/Medium

Observed Peaks (δ

in ppm, ν in cm⁻¹,

m/z)

Reference

¹H NMR CDCl₃
3.6 (s, 6H, 2xCH₃),

6.68 (s, 2H, 2xCH)
[4]

¹³C NMR d₆-DMSO

34.34 (s, CH₃), 117.82

(s, CH), 161.87 (s,

C=S)

[4]

IR CHCl₃
2940 (C-H), 1450,

1380 cm⁻¹
[4]

Mass Spec (EI) - m/z 128 (M⁺), 95, 42 [2]

Crystallographic Data
X-ray crystallography has confirmed the planar structure of the 1,3-Dimethylimidazole-2(3H)-
thione molecule.[5] The key crystal structure parameters are provided in Table 3.

Table 3: Crystallographic Data of 1,3-Dimethylimidazole-2(3H)-thione

Parameter Value Reference

Crystal System Orthorhombic [5]

Space Group Bmmb or Bm2₁b [5]

Cell Dimensions
a= 8.475 Å, b= 6.826 Å, c=

11.206 Å
[5]

Chemical Reactivity and Stability
1,3-Dimethylimidazole-2(3H)-thione exhibits notable stability and is remarkably resistant to

desulfurization compared to similar compounds like tetramethylthiourea.[4] Its reactivity is

primarily centered around the thione group. The compound is known to undergo oxidation

reactions. For instance, treatment with hydrogen peroxide in methanol results in the formation
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of 1,3-dimethylimidazolium picrate and sulfate ions.[6] The sulfur atom also allows for the

formation of charge-transfer complexes, for example with diiodine.

Experimental Protocols
The following are detailed procedures for the synthesis of 1,3-Dimethylimidazole-2(3H)-
thione and its precursor, 1,3-dimethylimidazolium iodide.

Synthesis of 1,3-Dimethylimidazolium Iodide
This precursor can be conveniently prepared from 1-methylimidazole and iodomethane.[4]

Materials:

1-methylimidazole (1.0 mol, 82.1 g)

Iodomethane (1.01 mol, 143.0 g)

Anhydrous methylene chloride (275 mL)

Procedure:

In a 500-mL three-necked, round-bottomed flask equipped with a dropping funnel,

thermometer, water-cooled condenser, and magnetic stirrer, charge 200 mL of anhydrous

methylene chloride and 82.1 g of 1-methylimidazole.

Cool the solution to 5°C.

Add a solution of 143.0 g of iodomethane in 75 mL of anhydrous methylene chloride

dropwise over a 30-minute period, maintaining the temperature at 5°C.

After the addition is complete, remove the cooling bath and stir the reaction mixture for 30

minutes at room temperature.

Remove the methylene chloride on a rotary evaporator to yield 1,3-dimethylimidazolium

iodide.

Expected Yield: 95-97%[4]
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Synthesis of 1,3-Dimethylimidazole-2(3H)-thione
A reliable method for the synthesis of the title compound has been published in Organic

Syntheses.[4]

Materials:

1,3-dimethylimidazolium iodide (0.20 mol, 44.8 g)

Anhydrous potassium carbonate (0.25 mol, 35.0 g)

Sulfur (precipitated, 0.20 mol, 6.5 g)

Methanol (300 mL)

Dichloromethane (80 mL)

Celite

Procedure:

In a dry, 500-mL, round-bottomed flask equipped with a magnetic stirrer and a drying tube,

place 44.8 g of 1,3-dimethylimidazolium iodide, 35.0 g of anhydrous potassium carbonate,

6.5 g of sulfur, and 300 mL of methanol.

Stir the mixture for 40 hours at room temperature.

Filter the cloudy yellow mixture through a pad of Celite and wash the filter cake with 80 mL of

dichloromethane.

Evaporate the combined mother liquor and wash to dryness on a rotary evaporator.

Dissolve the resulting orange residue in 500 mL of hot water and filter the hot solution to

remove insoluble impurities.

Reheat the aqueous filtrate and allow the product to crystallize on cooling.

Collect the white needles by filtration, wash with 50 mL of cold water, and air dry for 1 hour.
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Concentrate the mother liquor to yield a second crop of crystals.

Expected Yield: 58-62%[4]

Visualizations
Synthesis Workflow
The following diagram illustrates the two-step synthesis of 1,3-Dimethylimidazole-2(3H)-
thione from 1-methylimidazole.

Synthesis of 1,3-Dimethylimidazole-2(3H)-thione

Step 1: Precursor Synthesis

Step 2: Thione Formation

1-Methylimidazole

1,3-Dimethylimidazolium Iodide

Iodomethane

1,3-Dimethylimidazole-2(3H)-thione

Sulfur Potassium Carbonate

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-Dimethylimidazole-2(3H)-thione.

Chemical Reactions and Potential Biological
Interactions
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While direct evidence for the involvement of 1,3-Dimethylimidazole-2(3H)-thione in specific

signaling pathways is limited, its antioxidant properties and the known activities of related

imidazole-2-thione derivatives suggest potential biological relevance.

Imidazole-2-thiones have demonstrated antioxidant properties.[4] This activity is likely due to

their ability to scavenge free radicals, a process that is fundamental in mitigating oxidative

stress.

Proposed Antioxidant Mechanism

1,3-Dimethylimidazole-2(3H)-thione

Oxidized Thione Derivative

Donates electron/H atom

Reactive Oxygen Species (ROS)

Neutralized ROS

Accepts electron/H atom

Click to download full resolution via product page

Caption: Generalized antioxidant mechanism of 1,3-Dimethylimidazole-2(3H)-thione.

Recent studies have shown that certain imidazole-2-thione derivatives can act as dual DNA

intercalators and topoisomerase II inhibitors, leading to apoptosis in cancer cells.[7][8] This

suggests a potential avenue for the development of novel anticancer agents based on this

scaffold. Topoisomerase II plays a crucial role in DNA replication and transcription by managing

DNA topology. Its inhibition leads to DNA damage and ultimately cell death.
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Hypothetical Signaling Pathway: Topoisomerase II Inhibition

Imidazole-2-thione Derivative

Topoisomerase II

Inhibits

DNA Replication/Transcription

Facilitates

DNA Damage

Inhibition leads to

Apoptosis

Click to download full resolution via product page

Caption: Proposed mechanism of action for imidazole-2-thione derivatives as Topoisomerase II

inhibitors.

Conclusion
1,3-Dimethylimidazole-2(3H)-thione is a well-characterized compound with established

physical and chemical properties and a reliable synthetic route. While its direct applications in

drug development are still under exploration, its antioxidant properties and the demonstrated

anticancer activity of related imidazole-2-thione derivatives highlight its potential as a valuable

scaffold for the design of new therapeutic agents. Further research into its biological activities

and interactions with cellular signaling pathways is warranted to fully elucidate its therapeutic

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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